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Compound of Interest

Compound Name: Flutrimazole

Cat. No.: B1673498

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acute toxicity and safety profile
of Flutrimazole, a topical imidazole antifungal agent, as established in preclinical studies. The
information is compiled from various toxicological evaluations to support its clinical
development and safe use.

Executive Summary

Flutrimazole exhibits a favorable acute toxicity profile in preclinical animal models. Studies in
mice, rats, rabbits, and guinea pigs have demonstrated a very low order of acute toxicity
following oral and intraperitoneal administration. Furthermore, it is well-tolerated locally,
showing no significant dermal or ocular irritation, and lacks sensitizing, phototoxic, or
photoallergic potential. These findings, coupled with its minimal systemic absorption after
topical application, indicate a low risk of systemic toxicity and a high degree of safety for its
intended therapeutic use.

Quantitative Toxicity Data

The following tables summarize the key quantitative data from acute toxicity studies of
Flutrimazole.

Table 1: Acute Lethal Dose (LD50) of Flutrimazole
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. Route of
Species . . LD50 (mg/kg) Reference
Administration
Mice Oral =>1000 [1]
Rats Oral = 1000 [1]
Mice Intraperitoneal > 1000 [1]
Rats Intraperitoneal =>1000 [1]
Table 2: Dermal and Ocular Irritation of 1% Flutrimazole Cream
. Test Irritation
Study Species Result Reference
Substance Index
1% No lesions
Acute Dermal ] ] -~
o Rabbit Flutrimazole Not specified due to [1]
Irritation .
Cream flutrimazole
Better
Cumulative 1% tolerated than
Dermal Rabbit Flutrimazole 1.2 1% [1]
Irritation Cream Clotrimazole
cream
Cumulative 1%
Dermal Rabbit Clotrimazole 3.7 - [1]
Irritation Cream
1% No lesions
Acute Ocular ] ] N
o Rabbit Flutrimazole Not specified due to [1]
Irritation .
Cream flutrimazole

Table 3: Sensitization, Phototoxicity, and Photoallergy Potential of 1% Flutrimazole Cream
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Study Species Test Result Reference
Dermal ) ) Magnusson and Lacks sensitizing
o Guinea Pig ] ) [1]
Sensitization Kligman Test potential
Devoid of
Phototoxicity Guinea Pig Not specified phototoxic [1]
potential

Does not induce
Photoallergy Guinea Pig Not specified photoallergic [1]
reactions

Mechanism of Action

Flutrimazole, like other imidazole antifungal agents, exerts its therapeutic effect by inhibiting
the fungal enzyme lanosterol 14a-demethylase.[2][3][4][5][6][7] This enzyme is a critical
component of the ergosterol biosynthesis pathway in fungi. Ergosterol is an essential structural
component of the fungal cell membrane. By inhibiting its synthesis, Flutrimazole disrupts the
integrity and function of the cell membrane, leading to fungal cell death.

Fungal Cell

Disrupted

-—~>| Fungal Cell Death

Lanosterol Lanosterol 140-demethylase [—— a2

Inhibits

Flutrimazole Action

Mice and Rats Fasting vernig ing gavag Observation Data Collection |—>| Necropsy |—>| LD50 Calculation

Animal Selection
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Dermal Irritation (OECD 404) Ocular Irritation (OECD 405)
Dermal Application Ocular Instillation
iSingIe dose to rabbit skin %ngle dose into conjunctival sac of rabbit eye
Observation_Dermal Observation_Ocular
iUp to 14 days i Up to 21 days
Erythema and Edema Scoring Corneal opacity, iritis, conjunctival redness, and chemosis scoring

Induction Phase Intradermal and Topical Application Rest Period 10-14 days Challenge Phase Topical Application Observation and Scoring |—>| Assessment of Sensitization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preclinical Acute Toxicity and Safety Profile of
Flutrimazole: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673498#acute-toxicity-and-safety-profile-of-
flutrimazole-in-preclinical-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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